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Compound of Interest

Compound Name: N,N'-Dimethylquinacridone

Cat. No.: B100281

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N'-Dimethylquinacridone, also known by the acronym DMQA, is a synthetic organic
compound belonging to the quinacridone family of pigments.[1] Identified by the CAS number
19205-19-7, this molecule has garnered significant interest not only for its properties as a high-
performance pigment but also for its applications in the field of organic electronics, particularly
in Organic Light-Emitting Diodes (OLEDs).[1] Its rigid, planar structure and photophysical
properties make it a valuable material for researchers in materials science and electronic
engineering. This guide provides a comprehensive overview of the known properties, spectral
data, and safety information for N,N'-Dimethylquinacridone.

Chemical and Physical Properties

N,N'-Dimethylquinacridone is a red crystalline powder with a high melting point, indicative of
its stable molecular structure.[1] It is characterized by its vibrant color and excellent
lightfastness, which are hallmarks of the quinacridone class of compounds.
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Property Value Source(s)
CAS Number 19205-19-7 [1112]
Molecular Formula C22H16N202 [1][2]
Molecular Weight 340.37 g/mol [1]
5,12-dimethylquinolino[2,3-
IUPAC Name . ) [2]
blacridine-7,14-dione
DMQA, 5,12-Dihydro-5,12-
Synonyms dimethylquino[2,3-b]acridine- [1]
7,14-dione
Appearance Red powder/crystals [1]
Melting Point 286 °C (decomposes) [1]
Purity >99% (sublimed) [1]

Spectral Data

The spectral properties of N,N'-Dimethylquinacridone are crucial for understanding its

electronic transitions and its performance in optical and electronic applications.

UV-Visible Absorption and Photoluminescence

N,N'-Dimethylquinacridone exhibits strong absorption in the visible region, which is

responsible for its red color. Its photoluminescence properties are key to its use as a green

dopant in OLEDs.[1]

Spectral Property Wavelength (Amax) Solvent Source(s)
UV-Vis Absorption 294 nm, 510 nm THF [1]
Photoluminescence

523 nm THF [1]

(Emission)

Infrared (IR) Spectroscopy
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The FT-IR spectrum of N,N'-Dimethylquinacridone provides information about its functional
groups and molecular structure. A detailed analysis of the IR spectrum has been reported,
confirming the presence of the different substituents at the nitrogen atoms and indicating that
no degradation or loss of the substituent groups occurred upon purification by vacuum
sublimation.

Mass Spectrometry

Mass spectrometry data for N,N'-Dimethylquinacridone is available, with the top peak
observed at an m/z of 340, corresponding to the molecular ion.[2]

Mass Spectrometry Data Value Source(s)
m/z Top Peak 340 [2]
m/z 2nd Highest 341 [2]
m/z 3rd Highest 325 [2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 13C NMR spectral data with peak assignments for N,N'-Dimethylquinacridone
are not readily available in the public domain. While some commercial suppliers state that the
proton NMR spectrum conforms to the expected structure, the raw data and detailed analysis
are not provided.[3]

Experimental Protocols

A detailed, step-by-step experimental protocol for the synthesis of N,N'-Dimethylquinacridone
is not widely published in readily accessible scientific literature. However, it is generally
understood that its synthesis involves a multi-step chemical process. One patented method for
a related compound, 2,9-dimethyl quinacridone, involves the oxidation of 2,9-dimethyl-6,13-
dihydroquinacridone. The purification of N,N'-Dimethylquinacridone for electronic applications
is typically achieved through temperature gradient sublimation.

Applications in OLEDs
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A primary application of N,N'-Dimethylquinacridone is as a green dopant material in OLEDs.
[1] In this context, it is introduced in small quantities into a host material to tune the emission
color and improve device efficiency and stability. It is believed that DMQA can help prevent the
formation of excimers, which can decrease the lifetime of OLED devices.[1]
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Conceptual workflow of DMQA as a dopant in an OLED.

Safety and Handling

The Safety Data Sheet (SDS) for N,N'-Dimethylquinacridone (DMQA) should be consulted
before handling. General laboratory safety practices, including the use of personal protective
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equipment such as gloves, safety glasses, and a lab coat, are recommended. The substance
should be handled in a well-ventilated area.

Conclusion

N,N'-Dimethylquinacridone is a versatile organic material with established use as a pigment
and growing importance in the field of organic electronics. While much of its fundamental
chemical and physical data is well-documented, a notable gap exists in the public availability of
detailed NMR spectra and a standardized, step-by-step synthesis protocol. Further research
and publication in these areas would be highly beneficial to the scientific community, facilitating
broader and more advanced applications of this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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